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For Researchers, Scientists, and Drug Development Professionals

Introduction

FD-1080 is a heptamethine cyanine dye notable for its excitation and emission spectra within
the second near-infrared (NIR-II) window (1000-1700 nm). This property allows for deep-tissue,
high-resolution in vivo imaging with reduced autofluorescence and light scattering compared to
traditional NIR-I fluorophores. As with any agent intended for in vivo applications, a thorough
understanding of its safety and toxicity profile is paramount. This technical guide provides a
comprehensive overview of the available data on the safety and toxicity of FD-1080, drawing
from published preclinical studies.

It is critically important to distinguish the fluorescent dye FD-1080 from the highly toxic
pesticide sodium fluoroacetate, which is also commonly referred to as "1080". These are
entirely different chemical entities with vastly different properties. This document pertains
exclusively to the near-infrared fluorophore, FD-1080.

Summary of Toxicological Data
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Currently, there are no publicly available standardized toxicology reports, such as Safety Data
Sheets (SDS), providing quantitative metrics like LD50 (median lethal dose) or NOAEL (No-
Observed-Adverse-Effect Level) for FD-1080. However, a growing body of scientific literature
gualitatively supports a favorable safety profile for this dye, particularly when used in preclinical
research settings. The consensus from these studies is that FD-1080 exhibits low to negligible
toxicity both in vitro and in vivo.

In Vitro Cytotoxicity

Multiple studies have assessed the cytotoxicity of FD-1080 in various cell lines. The general
finding is a high level of cell viability even at relatively high concentrations of the dye.

Cell Line(s) Concentration(s) Tested Observation(s)

HepG2 (human liver cancer),

LO2 (human normal liver), N Declared non-toxic in the

) Not specified ) o
RAW264.7 (murine absence of photoirradiation.
macrophage)

HepG2, HelLa (human cervical
cancer), MCF-7 (human breast  Up to 50 puM Negligible toxicity observed.
cancer)

-~ Up to 200 uM (as dye@BSA o
Not specified No apparent cytotoxicity.
complexes)

In Vivo Safety

In vivo studies in murine models have consistently reported no adverse effects or signs of
toxicity following the administration of FD-1080. These studies primarily focus on its imaging
efficacy, with safety being a key observational endpoint.
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Animal Model Administration Route Observation(s)

No observable toxicity; noted
Nude mice Intravenous for its high safety profile and

fast excretion.

Generally regarded as having
Mice Not specified good biocompatibility and low

toxicity.

Experimental Protocols

While specific, detailed protocols for the toxicological assessment of FD-1080 are not
extensively published, this section outlines representative methodologies for in vitro cytotoxicity
and in vivo safety studies based on standard practices in the field.

In Vitro Cytotoxicity Assay (Example Protocol)

A common method to assess the effect of a compound on cell viability is through a
fluorescence-based live/dead assay.

Cell Culture: Plate cells (e.g., HepG2, HelLa) in a 96-well plate at a suitable density and allow

them to adhere overnight.

e Compound Incubation: Prepare various concentrations of FD-1080 in the appropriate cell
culture medium. Replace the existing medium with the FD-1080-containing medium and
incubate for a specified period (e.g., 24, 48, or 72 hours). Include untreated cells as a
negative control and cells treated with a known cytotoxic agent as a positive control.

» Staining: After incubation, wash the cells with phosphate-buffered saline (PBS). Add a
solution containing two fluorescent dyes, such as Calcein-AM (stains live cells green) and
Propidium lodide (stains dead cells red).

e Imaging and Analysis: Image the plate using a fluorescence microscope. The percentage of
viable cells can be quantified by counting the number of green-fluorescing cells relative to
the total number of cells (or red-fluorescing cells).
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In Vivo Safety Assessment (Example Protocol)

Acute toxicity and general safety in animal models are typically assessed through careful
observation following administration.

e Animal Model: Use healthy mice (e.g., BALB/c or nude mice), 6-8 weeks old.

e Compound Administration: Dissolve FD-1080 in a biocompatible vehicle (e.g., PBS or
saline). Administer the solution to the mice via a relevant route, typically intravenous (tail
vein) injection. A control group should receive the vehicle only.

o Observation: Monitor the animals closely for a set period (e.g., 7-14 days). Observations
should include:

o Changes in body weight.

o Alterations in food and water consumption.

o Behavioral changes (e.g., lethargy, agitation).

o Signs of physical distress (e.qg., ruffled fur, abnormal posture).

» Histopathological Analysis: At the end of the observation period, major organs (liver, kidneys,
spleen, lungs, heart) can be harvested, fixed, sectioned, and stained (e.g., with Hematoxylin
and Eosin) to examine for any signs of tissue damage or inflammation.

Visualizations
Experimental Workflow for In Vitro Cytotoxicity
Assessment
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Caption: Workflow for assessing the in vitro cytotoxicity of FD-1080.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12296719/docs?utm_src=pdf-body-img#the-safety-and-toxicity-profile-of-fd-1080-a-technical-guide
https://www.benchchem.com/product/b12296719/docs?utm_src=pdf-body#the-safety-and-toxicity-profile-of-fd-1080-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12296719?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Logical Relationship of Safety Profile Components

Assessment

Preclinica
In Vitro Studies In Vivo Studies
(Cell Lines) (Murine Models)
Dutcomes

(Low Cytotoxicity) (Good Biocompatibilita

Fast Excretion

Click to download full resolution via product page

Caption: Relationship between studies and the resulting safety profile of FD-1080.

Conclusion

Based on the available scientific literature, FD-1080 is considered a safe and biocompatible
near-infrared fluorescent dye for preclinical in vivo imaging applications. No significant "dark
toxicity" (toxicity in the absence of light excitation) has been reported in numerous cell lines and
animal models. However, the absence of standardized, publicly available toxicological data
(e.g., LD50, NOAEL) should be noted. Researchers and drug development professionals
should consider the existing evidence of low toxicity as a strong indicator of its suitability for
research purposes, while acknowledging that further formal toxicological studies would be
required for clinical translation.

e To cite this document: BenchChem. [The Safety and Toxicity Profile of FD-1080: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12296719/docs#the-safety-and-toxicity-profile-of-fd-
1080-a-technical-guide]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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